![molecular formula C20H19NO4S B2905303 4'-methoxy-N-(4-methoxyphenyl)-[1,1'-biphenyl]-4-sulfonamide CAS No. 670271-50-8](/img/structure/B2905303.png)
4'-methoxy-N-(4-methoxyphenyl)-[1,1'-biphenyl]-4-sulfonamide
Overview
Description
The compound is a derivative of biphenyl, which is a type of organic compound that contains two phenyl rings . The “4’-methoxy” and “N-(4-methoxyphenyl)” parts suggest that there are methoxy groups attached to the phenyl rings .
Molecular Structure Analysis
The molecular structure of this compound would likely consist of two phenyl rings connected by a single bond (the biphenyl part), with methoxy groups (-OCH3) attached to the 4’ position of each ring .Scientific Research Applications
Analytical Chemistry
In analytical chemistry, this compound is utilized as a standard reagent . Its fluorescence intensity is crucial in the characterization of the fluorescence properties of products derived from the derivatization reaction for aryl halides with phenylboronic acid (PBA) . This application is significant for the development of new analytical methods that require sensitive detection of specific compounds.
Material Science
The compound serves as an intermediate in the synthesis of biphenyl derivatives . These derivatives are explored for their potential applications in material science, such as in the creation of novel polymers or small molecules that could have unique physical properties useful in manufacturing .
Environmental Science
While direct applications in environmental science are not explicitly mentioned, the compound’s role in the synthesis of various biphenyl derivatives could lead to the development of materials that impact environmental technology. For instance, derivatives could be designed to improve the efficiency of solar cells or as sensors for environmental pollutants .
Pharmacology
In pharmacology, biphenyl derivatives, for which this compound is a precursor, are being studied as potential downregulators of VEGF protein secretion and telomerase-related gene expressions . These pathways are critical in the study of cancer, making this compound valuable for cancer research.
Biochemistry
The compound’s derivatives are being investigated for their role in biochemical pathways . They may influence the expression of certain proteins or genes, which can be pivotal in understanding cellular processes and developing treatments for diseases where these pathways are dysregulated .
Medicine
In medical research, the compound is used in the preparation of skin depigmentation treatments . It acts as an active ingredient in topical drugs, often mixed with tretinoin, to treat conditions like liver spots .
Safety and Hazards
properties
IUPAC Name |
N,4-bis(4-methoxyphenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4S/c1-24-18-9-3-15(4-10-18)16-5-13-20(14-6-16)26(22,23)21-17-7-11-19(25-2)12-8-17/h3-14,21H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMGVVOHRKYQUNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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